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Compound of Interest

Compound Name: 2-Ethynylphenol

Cat. No.: B1266645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols and handling

procedures for 2-ethynylphenol (CAS No: 5101-44-0). Due to its reactive nature and potential

health hazards, strict adherence to these guidelines is crucial to ensure a safe laboratory

environment. This document outlines the compound's properties, hazards, required personal

protective equipment, and procedures for safe storage, use, and disposal.

Compound Identification and Properties
2-Ethynylphenol, also known as (2-Hydroxyphenyl)acetylene, is an aromatic compound with

the molecular formula C₈H₆O.[1][2] It is utilized as a chemical intermediate in various sectors,

including the pharmaceutical and chemical industries, and for research and development

purposes.[1]

Table 1: Physical and Chemical Properties of 2-Ethynylphenol
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Property Value Reference

Molecular Weight 118.13 g/mol [3]

Melting Point 19 °C [1][2][4]

Boiling Point 200.9 °C at 760 mmHg [1][4]

Flash Point 87.4 °C [1][4]

Density 1.12 g/cm³ [1][2][4]

pKa 8.62 ± 0.30 (Predicted) [1][5]

Appearance Liquid [1]

Vapor Pressure 0.223 mmHg at 25°C [1]

Refractive Index 1.589 [1][4]

Hazard Identification and Classification
2-Ethynylphenol is classified as a hazardous substance. All personnel must be thoroughly

familiar with its potential dangers before handling.

Table 2: GHS Hazard Statements for 2-Ethynylphenol

Hazard Code Description Reference

H302 Harmful if swallowed [3][6]

H315 Causes skin irritation [3][6]

H318 / H319
Causes serious eye damage /

serious eye irritation
[3][6]

H335 May cause respiratory irritation [3][6]

The compound is designated under Hazard Class 8.[1][5]

Safe Handling and Experimental Protocols
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Adherence to rigorous safety protocols is mandatory when working with 2-ethynylphenol. The

following procedures are based on established guidelines for handling reactive and hazardous

chemicals.[7][8][9][10]

Engineering Controls
Fume Hood: All work with 2-ethynylphenol, including preparation of solutions and transfers,

must be conducted within a properly functioning chemical fume hood to minimize inhalation

exposure.[7][10][11]

Ventilation: Ensure adequate general laboratory ventilation.[4][6]

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the immediate work area.[11][12]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against exposure.[8][10][13][14]

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes.[8][13][14]

Skin Protection: A flame-resistant lab coat, chemical-resistant gloves (e.g., Nitrile rubber),

and closed-toe shoes are mandatory.[8][13][14]

Respiratory Protection: For situations where ventilation is inadequate, a NIOSH-approved

respirator with cartridges for organic vapors should be used.[8]
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Caption: General experimental workflow for handling 2-ethynylphenol.

Handling Procedures
Preparation: Before starting, ensure all necessary equipment and reagents are inside the

chemical fume hood.[8] Read the Safety Data Sheet (SDS) thoroughly.[7]

Aliquoting: Carefully measure and transfer the required amount of 2-ethynylphenol using

appropriate tools like glass pipettes or syringes to minimize spills.[8]

Reaction: Conduct all experimental procedures within the fume hood, keeping the sash at

the lowest practical height.[8]

Post-Reaction: After the experiment, decontaminate all glassware with a suitable solvent

(e.g., acetone) inside the fume hood. Collect the rinsate as hazardous waste.[8]
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Storage and Disposal
Proper storage and disposal are critical to prevent accidents and environmental contamination.

[4][8]

Storage: Store 2-ethynylphenol in a tightly closed container in a dry, cool, and well-

ventilated area under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[1][4][5] Keep it

away from incompatible materials, heat, and sources of ignition.[4][7][14]

Disposal: 2-Ethynylphenol and any materials contaminated with it must be treated as

hazardous waste.[8] Collect this waste in a dedicated, clearly labeled, non-reactive

container.[8] Do not mix with non-halogenated organic waste.[8] Follow all institutional and

local regulations for hazardous waste disposal.[8]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is required.

Table 3: First Aid Measures
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Exposure Route Procedure Reference

Eye Contact

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing and seek

immediate medical attention.

[2][6][15]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water and

soap. Seek medical attention if

irritation persists.

[6][15]

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. Call a poison center

or doctor if you feel unwell.

[6][15]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Immediately call a

poison center or doctor.

[6][15]

Spill Response:

Evacuate the area and restrict access.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand, vermiculite).[6]

Collect the absorbed material into a sealed container for hazardous waste disposal.[6]

Ventilate the area and decontaminate the spill surface.
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Caption: Logical flow for hazard mitigation when using 2-ethynylphenol.

This guide is intended to supplement, not replace, institutional safety protocols and the

chemical's Safety Data Sheet (SDS). Always consult these resources and your institution's

Environmental Health and Safety department for comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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